2-(4-Fluoro-3,5-dimethoxyphenyl)furan
Description
2-(4-Fluoro-3,5-dimethoxyphenyl)furan is a synthetic aromatic furan derivative characterized by a furan ring substituted at the 2-position with a fluorinated and methoxylated phenyl group. The phenyl group features a fluorine atom at the para position and methoxy groups at the 3- and 5-positions. The compound has been listed in commercial catalogs (e.g., CymitQuimica) but is currently marked as discontinued, limiting its accessibility for research .
Properties
Molecular Formula |
C12H11FO3 |
|---|---|
Molecular Weight |
222.21 g/mol |
IUPAC Name |
2-(4-fluoro-3,5-dimethoxyphenyl)furan |
InChI |
InChI=1S/C12H11FO3/c1-14-10-6-8(9-4-3-5-16-9)7-11(15-2)12(10)13/h3-7H,1-2H3 |
InChI Key |
KSXAXHPADJPYQP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1F)OC)C2=CC=CO2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Comparative Insights
Substituent Effects
- Fluorine vs. Hydroxyl Groups: The fluorine atom in 2-(4-Fluoro-3,5-dimethoxyphenyl)furan enhances metabolic stability and lipophilicity compared to hydroxyl-bearing analogues (e.g., compound 4 in ).
- Methoxy Groups : The 3,5-dimethoxy substitution increases steric bulk and electron-donating effects, contrasting with simpler furan derivatives like 5,5′-dibuthoxy-2,2′-bifuran, where alkoxy chains dominate lipophilicity .
Bioactivity Potential
While direct studies on 2-(4-Fluoro-3,5-dimethoxyphenyl)furan are scarce, structurally related compounds from Achyranthes bidentata () exhibit biological activity, such as anti-inflammatory or cytotoxic effects. The fluorine substitution may further modulate these effects by altering membrane permeability .
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